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Abstract: This document provides a comprehensive guide for utilizing the Centers for Disease

Control and Prevention (CDC) bottle bioassay to determine the resistance of mosquito

populations to the organophosphate insecticide Naled. Detailed experimental protocols, data

interpretation guidelines, and the biochemical basis of Naled's mode of action and resistance

mechanisms are presented. This information is intended for researchers, scientists, and

professionals involved in vector control and insecticide development.

Introduction
Naled is an organophosphate insecticide that has been used for adult mosquito control in the

United States since 1959.[1][2] It functions as a fast-acting contact insecticide.[2][3] The

primary mode of action for Naled, like other organophosphates, is the inhibition of the enzyme

acetylcholinesterase (AChE) in the nervous system of insects.[1][4] This inhibition leads to an

accumulation of the neurotransmitter acetylcholine, causing constant nerve stimulation, which

results in restlessness, convulsions, paralysis, and ultimately, the death of the mosquito.[1][4]

The development of insecticide resistance in mosquito populations is a significant public health

concern, as it can diminish the effectiveness of vector control programs. The CDC bottle

bioassay is a standardized and economical method for detecting insecticide resistance in
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mosquitoes and other insects.[5][6] This assay measures the time it takes for a known

concentration of an insecticide to kill a sample of mosquitoes, providing an indication of their

susceptibility or resistance.[5]

Data Presentation: Naled Resistance in Culex
quinquefasciatus
The following table summarizes data from a study on Naled resistance in Culex

quinquefasciatus populations in Miami-Dade County, Florida. The CDC bottle bioassay was

performed using the standard diagnostic dose of Naled.

Location
(Miami-
Dade
County)

Mosquito
Species

Naled
Diagnostic
Dose (µ
g/bottle )

Diagnostic
Time
(minutes)

Mortality at
Diagnostic
Time (%)

Resistance
Status

Population 1

Culex

quinquefascia

tus

2.25 45 <90 Resistant

Population 2

Culex

quinquefascia

tus

2.25 45 90-97
Developing

Resistance

Population 3

Culex

quinquefascia

tus

2.25 45 >97 Susceptible

Susceptible

Colony

(Reference)

Culex

quinquefascia

tus

2.25 45 100 Susceptible

Data is representative of findings from studies on Naled resistance. Specific mortality

percentages for individual populations can be found in the cited literature.[1][7]
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This section outlines the detailed methodology for conducting the CDC bottle bioassay to

determine Naled resistance in mosquitoes.

Materials and Reagents
250 ml Wheaton glass bottles with Teflon-lined caps

Technical grade Naled insecticide

Acetone (reagent grade)

Micropipettes and tips

1 ml disposable pipettes

Aspirator for mosquito handling

Holding cages for mosquitoes

Timer

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Preparation of Naled Stock Solution and Treatment of
Bottles

Prepare a stock solution of Naled: Dissolve the appropriate amount of technical grade Naled
in acetone to achieve a final concentration that will deliver the diagnostic dose of 2.25 µg per

bottle when 1 ml of the solution is used.

Coat the bottles:

Add 1 ml of the Naled stock solution to each 250 ml glass bottle.

For control bottles, add 1 ml of acetone only.

Cap the bottles and swirl and roll them to ensure the entire inner surface is coated.
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Uncap the bottles and let them air dry in a fume hood or well-ventilated area until all the

acetone has evaporated. The bottles should not have any odor of acetone before use.

Mosquito Collection and Handling
Mosquitoes for the bioassay can be collected from the field as adults or reared from field-

collected larvae.

Use non-blood-fed female mosquitoes, 2-5 days old.

Provide them with a 10% sugar solution, which should be removed 4-12 hours before the

assay.

Bioassay Procedure
Introduction of Mosquitoes:

Using an aspirator, carefully introduce 20-25 mosquitoes into each Naled-coated bottle

and the control bottles.

Observation and Data Collection:

Start the timer immediately after introducing the mosquitoes.

Record the number of dead or moribund (unable to stand or fly) mosquitoes at 15-minute

intervals for up to 2 hours.

A mosquito is considered dead or moribund if it cannot stand or maintain an upright

position.

Data Recording:

At each time point, record the number of dead/moribund mosquitoes for each replicate

and the control.

Interpretation of Results
The resistance status of the mosquito population is determined based on the percentage of

mortality at the species-specific diagnostic time.
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Diagnostic Dose for Naled: 2.25 µ g/bottle

Diagnostic Times:

Aedes aegypti: 30 minutes

Aedes albopictus: 30 minutes

Culex pipiens: 45 minutes

Culex quinquefasciatus: 45 minutes

Culex tarsalis: 45 minutes

Susceptible: ≥98% mortality at the diagnostic time.

Developing Resistance: 90-97% mortality at the diagnostic time. Further investigation is

recommended.

Resistant: <90% mortality at the diagnostic time.

If mortality in the control bottles is greater than 10%, the assay should be discarded and

repeated. If control mortality is between 3% and 10%, the mortality in the treated bottles should

be corrected using Abbott's formula.[7]

Visualizations
Naled's Mode of Action and Resistance Mechanisms

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1676917?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0296046
https://www.benchchem.com/product/b1676917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synaptic Cleft Postsynaptic Neuron

Acetylcholine (ACh) Acetylcholine Receptor
Binds

Acetylcholinesterase (AChE)
Hydrolyzes

Continuous Nerve Impulse
Stimulates

Altered AChE
(Target-site insensitivity)

Metabolic Resistance
(Detoxification by Esterases)

Dichlorvos
(Active Metabolite)

Detoxifies
Naled Inhibition

Click to download full resolution via product page

Caption: Naled's mode of action and mosquito resistance mechanisms.

CDC Bottle Bioassay Experimental Workflow
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Caption: Experimental workflow for the CDC bottle bioassay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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